N,N-bis(2,4-dinitrophenyl)-L-histidine
N,N-bis(2,4-dinitrophenyl)-L-histidine
Brand Name:
Vulcanchem
CAS No.:
1655-66-9
VCID:
VC0158613
InChI:
InChI=1S/C18H13N7O10/c26-18(27)17(5-10-8-19-9-20-10)21(13-3-1-11(22(28)29)6-15(13)24(32)33)14-4-2-12(23(30)31)7-16(14)25(34)35/h1-4,6-9,17H,5H2,(H,19,20)(H,26,27)/t17-/m0/s1
SMILES:
C1=CC(=C(C=C1[N+](=O)[O-])[N+](=O)[O-])N(C2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-])C(CC3=CN=CN3)C(=O)O
Molecular Formula:
C18H13N7O10
Molecular Weight:
487.3 g/mol
N,N-bis(2,4-dinitrophenyl)-L-histidine
CAS No.: 1655-66-9
Main Products
VCID: VC0158613
Molecular Formula: C18H13N7O10
Molecular Weight: 487.3 g/mol
| CAS No. | 1655-66-9 |
|---|---|
| Product Name | N,N-bis(2,4-dinitrophenyl)-L-histidine |
| Molecular Formula | C18H13N7O10 |
| Molecular Weight | 487.3 g/mol |
| IUPAC Name | (2S)-2-(N-(2,4-dinitrophenyl)-2,4-dinitroanilino)-3-(1H-imidazol-5-yl)propanoic acid |
| Standard InChI | InChI=1S/C18H13N7O10/c26-18(27)17(5-10-8-19-9-20-10)21(13-3-1-11(22(28)29)6-15(13)24(32)33)14-4-2-12(23(30)31)7-16(14)25(34)35/h1-4,6-9,17H,5H2,(H,19,20)(H,26,27)/t17-/m0/s1 |
| Standard InChIKey | DYPVFKXVTXSSTH-KRWDZBQOSA-N |
| Isomeric SMILES | C1=CC(=C(C=C1[N+](=O)[O-])[N+](=O)[O-])N(C2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-])[C@@H](CC3=CN=CN3)C(=O)O |
| SMILES | C1=CC(=C(C=C1[N+](=O)[O-])[N+](=O)[O-])N(C2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-])C(CC3=CN=CN3)C(=O)O |
| Canonical SMILES | C1=CC(=C(C=C1[N+](=O)[O-])[N+](=O)[O-])N(C2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-])C(CC3=CN=CN3)C(=O)O |
| PubChem Compound | 102151 |
| Last Modified | Nov 11 2021 |
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